Cas no 827-71-4 (Benzenecarboximidic acid, 4-methyl-, ethyl ester)

• Product name: Benzenecarboximidic acid, 4-methyl-, ethyl ester
• CAS No: 827-71-4
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 682633
• PubChem ID: 12252983

Benzenecarboximidic acid, 4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidic acid, 4-methyl-, ethyl ester
• ethyl 4-methylbenzenecarboximidate
• AKOS010211703
• 4-Methyl-benzenecarboximidic acid ethyl ester
• BB 0261200
• SCHEMBL10040530
• 827-71-4
• DTXSID40482548
• Ethyl 4-methylbenzimidate
• FT-0767538

• Inchi： InChI=1S/C10H13NO/c1-3-12-10(11)9-6-4-8(2)5-7-9/h4-7,11H,3H2,1-2H3
• InChI Key： AVQGYIBTEOOAHF-UHFFFAOYSA-N
• SMILES： CCOC(=N)C1=CC=C(C=C1)C

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų
• XLogP3: 2.6